Poloxamer 188
Poloxamer 188
Poloxalene, also known as Poloxamer 188, is used as a food additive. It belongs to the family of Epoxides. These are compounds containing a cyclic ether with three ring atoms (one oxygen and two carbon atoms). It has been used as a supplement in F17 medium for the culture of HEK293-6E cells. It has also been used as a component of flow cytometry (FACS) buffer as a non-ionic detergent that protects cells from hydrodynamic damage.
Brand Name:
Vulcanchem
CAS No.:
9003-11-6
VCID:
VC0104013
InChI:
InChI=1S/C8H18O3/c1-3-5-11-8(2)7-10-6-4-9/h8-9H,3-7H2,1-2H3
SMILES:
CCCOC(C)COCCO
Molecular Formula:
C5H10O2
Molecular Weight:
162.23 g/mol
Poloxamer 188
CAS No.: 9003-11-6
Reference Standards
VCID: VC0104013
Molecular Formula: C5H10O2
Molecular Weight: 162.23 g/mol
| CAS No. | 9003-11-6 |
|---|---|
| Product Name | Poloxamer 188 |
| Molecular Formula | C5H10O2 |
| Molecular Weight | 162.23 g/mol |
| IUPAC Name | 2-(2-propoxypropoxy)ethanol |
| Standard InChI | InChI=1S/C8H18O3/c1-3-5-11-8(2)7-10-6-4-9/h8-9H,3-7H2,1-2H3 |
| Standard InChIKey | RVGRUAULSDPKGF-UHFFFAOYSA-N |
| SMILES | CCCOC(C)COCCO |
| Canonical SMILES | CCCOC(C)COCCO |
| Colorform | Liquid |
| Physical Description | Liquid |
| Description | Poloxalene, also known as Poloxamer 188, is used as a food additive. It belongs to the family of Epoxides. These are compounds containing a cyclic ether with three ring atoms (one oxygen and two carbon atoms). It has been used as a supplement in F17 medium for the culture of HEK293-6E cells. It has also been used as a component of flow cytometry (FACS) buffer as a non-ionic detergent that protects cells from hydrodynamic damage. |
| PubChem Compound | 22895896 |
| Last Modified | Nov 11 2021 |
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